(Z)-methyl 2-(1-(3-((3-(3-methoxypropyl)-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)-3-oxopiperazin-2-yl)acetate

• IUPAC Name: methyl 2-[1-[3-[(Z)-[3-(3-methoxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]-4-oxopyrido[1,2-a]pyrimidin-2-yl]-3-oxopiperazin-2-yl]acetate
• InChI: InChI=1S/C23H25N5O6S2/c1-33-11-5-9-28-22(32)16(36-23(28)35)12-14-19(25-17-6-3-4-8-27(17)21(14)31)26-10-7-24-20(30)15(26)13-18(29)34-2/h3-4,6,8,12,15H,5,7,9-11,13H2,1-2H3,(H,24,30)/b16-12-
• InChI Key: SBXRNPJRSOQCFG-VBKFSLOCSA-N
• Canonical SMILES: COCCCN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)N4CCNC(=O)C4CC(=O)OC)SC1=S
• Isomeric SMILES: COCCCN1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)N4CCNC(=O)C4CC(=O)OC)/SC1=S
• Molecular Formula: C23H25N5O6S2
• Molecular Weight: 531.6 g/mol

Description

(Z)-methyl 2-(1-(3-((3-(3-methoxypropyl)-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)-3-oxopiperazin-2-yl)acetate is a useful research compound. Its molecular formula is C23H25N5O6S2 and its molecular weight is 531.6. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis and Chemical Properties

This compound is associated with the broader category of thiazolidin derivatives, which have been explored for their synthetic pathways and potential in medicinal chemistry. For instance, research into the novel synthesis of oxothiazolidine derivatives has revealed that compounds such as (Z)-Methyl 2-[3-(arylideneamino)-2-(arylidenehydrazono)-4-oxothiazolidin-5-ylidene]acetate can be prepared via the reaction between thiocarbonohydrazides and dimethyl acetylene dicarboxylate. These reactions underscore the compound's relevance in the synthesis of heterocyclic chemistry and the exploration of nucleophilic addition mechanisms on C/C triple bonds of dimethyl acetylenedicarboxylate (Hassan, Ibrahim, El-Sheref, & Brown, 2012).

Potential Pharmacological Applications

While specific pharmacological applications of the exact compound are not detailed in the searched literature, closely related thiazolidine derivatives have been investigated for various biological activities. For example, derivatives of thiazolidinone have been synthesized and evaluated as aldose reductase inhibitors, showcasing potential for the treatment of diabetic complications. These studies involve cyclocondensation reactions leading to the creation of compounds with significant inhibitory potency, highlighting the therapeutic potential of similar structures in medicinal chemistry (Ali, Saeed, Abbas, Shahid, Bolte, & Iqbal, 2012).

Antimicrobial and Antiviral Research

The broader family of compounds related to "(Z)-methyl 2-(1-(3-((3-(3-methoxypropyl)-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)-3-oxopiperazin-2-yl)acetate" has also been explored for their antimicrobial and antiviral activities. Studies on similar molecules have demonstrated promising biological activity against a range of microbial and viral pathogens, indicating potential utility in developing new antimicrobial and antiviral agents. For example, certain thiazolidinone derivatives have shown inhibitory activity against human cytomegalovirus and herpes simplex virus (Saxena, Coleman, Drach, & Townsend, 1990).